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Compound of Interest

Compound Name: Trimethoxyboroxine

Cat. No.: B089493

Essential Safety and Handling Guide for
Trimethoxyboroxine

This guide provides critical safety, handling, and disposal information for laboratory
professionals working with Trimethoxyboroxine. Adherence to these protocols is essential for
ensuring personal safety and operational integrity.

Physicochemical and Hazard Data

Trimethoxyboroxine is a flammable and corrosive liquid that requires careful handling.[1][2][3]

It is sensitive to moisture and air.[1][2][4] The following table summarizes its key quantitative
properties.
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Property Value Citations
Molecular Formula C3H9B30s [11[4115]
Molecular Weight 173.53 g/mol [1][41[6]
Appearance Clear colorless liquid [1][5]

9 °C (48.2 °F) - 14 °C (57.2 °F)

Flash Point closed cup [1][6]
Melting Point 10 - 11 °C (50 - 51.8 °F) [1][6]
Boiling Point 130 °C [6]
Decomposition Temp. 130 °C [1114]
Density 1.195 g/mL at 25 °C [6]
Vapor Pressure 30 mmHg at 25 °C [6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.[7][8] The minimum required
PPE when handling Trimethoxyboroxine includes:

e Eye and Face Protection: Wear chemical safety goggles that meet OSHA's regulations in 29
CFR 1910.133 or European Standard EN166.[1][4] A face shield should also be used for
maximum protection against splashes.[8][9]

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile) are required.[5][8] Always inspect gloves
before use and change them immediately if contaminated.

o Protective Clothing: Wear a flame-retardant lab coat or a chemical-resistant apron and
coveralls to prevent skin contact.[1][4][9] Contaminated clothing must be removed
immediately and washed before reuse.[1][4]

» Respiratory Protection: All work should be conducted in a chemical fume hood or a well-
ventilated area.[1][4][5] If ventilation is insufficient or if irritation is experienced, use a
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NIOSH/MSHA-approved respirator with an appropriate filter for organic gases and vapors
(Type A, Brown, conforming to EN14387).[1][4][6]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical for safety.

Step 1: Preparation and Safe Handling

o Area Preparation: Ensure a certified chemical fume hood is operational.[1][4] Confirm that an
eyewash station and safety shower are accessible and unobstructed.[1][4]

o Equipment: Use only explosion-proof and non-sparking tools and equipment.[1][4] All metal
parts of the equipment must be grounded to prevent static electricity discharge.[1][4]

e Chemical Handling:

[e]

Obtain and read all safety precautions before use.[5]

[e]

Keep the container tightly closed and handle under an inert atmosphere (e.g., nitrogen or
argon) due to air and moisture sensitivity.[1][2][4]

[e]

Keep away from all ignition sources, including heat, sparks, and open flames.[1][2][4][5]

o

Avoid direct contact with skin, eyes, and clothing.[1][4][5] Do not breathe vapors or mists.

[1]14]

Step 2: Storage Protocol

» Store in a designated, cool, well-ventilated flammables area.[1][4][5]
o Keep containers tightly closed and protected from moisture.[1][2][4]
o Store locked up.[2][5]

o Keep away from incompatible materials such as acids, bases, water, and strong oxidizing
agents.[1][4]
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Step 3: Spill Response

Immediate Action: Evacuate the area and remove all sources of ignition immediately.[1][2][4]
Ventilation: Ensure the area is well-ventilated.[2]
Containment: Do not let the chemical enter drains.[1][2]

Cleanup: Wearing full PPE, absorb the spill with an inert, non-combustible material such as
sand, silica gel, or vermiculite.[1][4] Collect the absorbed material using spark-proof tools
and place it into a suitable, closed container for disposal.[1][4]

Step 4: Disposal Plan

Trimethoxyboroxine and its containers must be disposed of as hazardous waste.[1][9]
Disposal must occur at an approved waste disposal plant.[1][4][10]

Follow all local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[1]

Emergency First Aid Procedures

In case of any exposure, seek immediate medical attention and provide the Safety Data Sheet

to the attending physician.[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also
under the eyelids.[1][4] Remove contact lenses if present and easy to do so.[1][4] Continue
rinsing and call a poison center or doctor immediately.[1][2][4]

Skin Contact: Take off all contaminated clothing immediately.[1][2][4] Rinse the affected skin
area with large amounts of water and soap.[1][4][11] Seek medical attention.[1][4]

Inhalation: Move the person to fresh air and keep them at rest.[1][4][11] If breathing is
difficult, administer oxygen.[1][4] If breathing has stopped, provide artificial respiration.[1][4]
[11] Get medical attention.[1][4]
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« Ingestion: Clean the mouth with water.[1][4] Do not induce vomiting.[2][12] Seek immediate
medical assistance.[1][4][5]

Workflow for Handling Trimethoxyboroxine
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Caption: Safe handling and emergency response workflow for Trimethoxyboroxine.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. chemicalbook.com [chemicalbook.com]

. Trimethoxyboroxine - Hazardous Agents | Haz-Map [haz-map.com]
. fishersci.com [fishersci.com]

. guidechem.com [guidechem.com]

. =HEEWENFE 95% | Sigma-Aldrich [sigmaaldrich.com]

. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

. trimaco.com [trimaco.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. benchchem.com [benchchem.com]

¢ 10. echemi.com [echemi.com]

e 11. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
e 12. First Aid - Chemical Poisoning [moh.gov.sa]

 To cite this document: BenchChem. [Personal protective equipment for handling
Trimethoxyboroxine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089493#personal-protective-equipment-for-handling-
trimethoxyboroxine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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